Cas no 1805546-75-1 (4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide)

• Product Name: 4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide
• CAS No: 1805546-75-1
• MF: C₆H₄F₂IN₃O₄S
• MW: 379.07993888855
• CID: 4894516
• Update Time: 2025-07-23

4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide

• Inchi： 1S/C6H4F2IN3O4S/c7-5(8)3-2(17(10,15)16)1-11-6(4(3)9)12(13)14/h1,5H,(H2,10,15,16)
• InChI Key： ZZUUOJPPCQYPGY-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=CC(=C1C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.8
• Topological Polar Surface Area: 127

Additional information on 4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide

Introduction to 4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide (CAS No. 1805546-75-1)

4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. With the CAS number 1805546-75-1, this compound represents a sophisticated molecular scaffold that combines several functional groups, including a nitro group, an iodine substituent, a difluoromethyl group, and a sulfonamide moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The< strong>difluoromethyl group is particularly noteworthy as it is often incorporated into drug candidates to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In recent years, the< strong>difluoromethyl group has been extensively studied for its role in increasing the bioavailability and duration of action of small-molecule drugs. This functionality is believed to contribute to the compound's potential utility in the design of next-generation therapeutics targeting various diseases.

The< strong>3-iodo and< strong>2-nitropyridine components of this molecule further contribute to its versatility as a synthetic building block. The iodine atom can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in medicinal chemistry to construct complex molecular architectures. Additionally, the nitro group can be reduced to an amine, providing another pathway for derivatization and diversification of the core scaffold.

The< strong>5-sulfonamide moiety adds another layer of complexity and potential biological activity. Sulfonamides are well-known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group in< strong>4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide suggests that it may exhibit similar pharmacological activities or serve as a precursor for compounds with enhanced efficacy.

In the context of contemporary pharmaceutical research, this compound has been explored as a potential lead molecule for several therapeutic areas. For instance, its structural motifs are reminiscent of known bioactive scaffolds that have shown promise in early-stage clinical trials. The combination of the< strong>difluoromethyl,< strong>3-iodo,< strong>2-nitropyridine, and< strong>5-sulfonamide groups suggests that it may possess unique interactions with biological targets, making it an attractive candidate for further investigation.

The synthesis of< strong>4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include halogenation reactions to introduce the iodine substituent, nitration to install the nitro group, and sulfonation followed by amidation to incorporate the sulfonamide moiety. The< strong>difluoromethyl group is often introduced via metal-catalyzed cross-coupling reactions or direct fluorination methods.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals, where similar molecular scaffolds have been used to develop novel pesticides and herbicides. The presence of multiple functional groups provides ample opportunities for designing molecules with tailored biological activities against specific targets in plants or pests.

In recent years, computational methods have been increasingly employed to predict the biological activity of< strong>4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide. Molecular docking studies have shown that this compound may interact with various enzymes and receptors involved in disease pathways. These virtual screening approaches have accelerated the identification of promising candidates for further experimental validation.

The development of new synthetic methodologies for this class of compounds remains an active area of research. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to complex molecules like< strong>4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide. Such innovations are crucial for reducing costs and environmental impact while maintaining high chemical yields.

In conclusion,4-(Difluoromethyl)-3-iodo-2-nitropyridine-5-sulfonamide(CAS No. 1805546-75-1) is a versatile intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable tool for synthesizing novel bioactive molecules, and ongoing research continues to uncover new applications for this compound. As synthetic methodologies advance and computational tools become more sophisticated, the utility of such specialized intermediates is expected to grow even further.